Cas no 1803752-58-0 (2-Cyano-3-fluoro-4-methylbenzoic acid)

• Product Name: 2-Cyano-3-fluoro-4-methylbenzoic acid
• CAS No: 1803752-58-0
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5007054
• Update Time: 2025-10-29

2-Cyano-3-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-fluoro-4-methylbenzoic acid

• Inchi： 1S/C9H6FNO2/c1-5-2-3-6(9(12)13)7(4-11)8(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： USTBPFIJDIJPAR-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C(=O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3-fluoro-4-methylbenzoic acid

2-Cyano-3-Fluoro-4-Methylbenzoic Acid: A Comprehensive Overview

The compound 2-Cyano-3-Fluoro-4-Methylbenzoic Acid, identified by the CAS No. 1803752-58-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a cyano group at the 2-position, a fluoro group at the 3-position, and a methyl group at the 4-position. These substituents not only influence the compound's physical and chemical properties but also play a crucial role in its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of substituted benzoic acids in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The presence of electron-withdrawing groups like cyano and fluoro enhances the compound's ability to interact with biological targets, making it a promising candidate for further research. Additionally, the methyl group at the 4-position contributes to the compound's lipophilicity, which is essential for improving its bioavailability and pharmacokinetic properties.

The synthesis of 2-Cyano-3-Fluoro-4-Methylbenzoic Acid involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Researchers have employed various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to achieve high yields and purity. Recent advancements in catalytic systems and green chemistry have further optimized these processes, reducing environmental impact while maintaining product quality.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated as a precursor for the synthesis of more complex molecules with enhanced biological activity. Its ability to act as a chiral auxiliary or a building block in medicinal chemistry has also been explored in recent studies. Furthermore, the compound's stability under various reaction conditions makes it suitable for use in organic synthesis and material science.

From a pharmacological perspective, 2-Cyano-3-Fluoro-4-Methylbenzoic Acid has demonstrated promising results in preclinical models. Studies have shown that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has been reported in recent research articles.

The toxicological profile of this compound is another area of interest. Initial assessments indicate that it exhibits low toxicity at therapeutic doses; however, further studies are required to fully understand its safety profile. Regulatory agencies have emphasized the importance of thorough toxicological evaluations for compounds intended for pharmaceutical use, and ongoing research aims to address these concerns.

In conclusion, 2-Cyano-3-Fluoro-4-Methylbenzoic Acid represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological research, positions it as a key player in future drug development efforts. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial advancements in chemistry and medicine.